Cas no 314729-13-0 (1-Propanone,1-(2-methyl-1-piperazinyl)-)

• Product Name: 1-Propanone,1-(2-methyl-1-piperazinyl)-
• CAS No: 314729-13-0
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• MDL: MFCD16811511
• CID: 301088
• PubChem ID: 10820824
• Update Time: 2025-04-19

1-Propanone,1-(2-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(2-methyl-1-piperazinyl)-
• 2-METHYL-1-PROPANOYLPIPERAZINE
• 2-methyl-1-propionylpiperazine
• Piperazine,2-methyl-1-(1-oxopropyl)- (9CI)
• PIPERAZINE, 2-METHYL-1-(1-OXOPROPYL)- (9CI)
• SCHEMBL7570761
• AKOS011966389
• Piperazine,2-methyl-1-(1-oxopropyl)-(9ci)
• CCC(=O)N1CCNCC1C
• 314729-13-0
• 1-(2-methylpiperazin-1-yl)propan-1-one
• MFCD16811511

• MDL： MFCD16811511
• Inchi： 1S/C8H16N2O/c1-3-8(11)10-5-4-9-6-7(10)2/h7,9H,3-6H2,1-2H3
• InChI Key： NVHDXJUEWXIXSH-UHFFFAOYSA-N
• SMILES： O=C(CC)N1CCNCC1C

Computed Properties

• Exact Mass: 156.12638
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.34